Cas no 98778-71-3 ((2S,5S)-2,5-dimethylpiperazine dihydrobromide)

• Product Name: (2S,5S)-2,5-dimethylpiperazine dihydrobromide
• CAS No: 98778-71-3
• MF: C₆H₁₆Br₂N₂
• MW: 276.01263999939
• MDL: MFCD16987704
• CID: 3162298
• PubChem ID: 67045839
• Update Time: 2025-06-11

(2S,5S)-2,5-dimethylpiperazine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• cis-(2S,5S)-2,5-dimethylpiperazine dihydrobromide
• (2S,5S)-2,5-dimethylpiperazine dihydrobromide; cis-2,5-dimethylpiperazine dihydrogen bromide; 2S,5S-dimethyl-piperazine dihydrobromide
• (2S,5S)-2,5-dimethylpiperazine dihydrobromide
• YDA77871
• CS-0048757
• (2S,5S)-2,5-Dimethylpiperazine diHCl
• piperazine, 2,5-dimethyl-, hydrobromide (1:2), (2s,5s)-
• 863203-18-3
• 98778-71-3
• SCHEMBL1470677
• Piperazine, 2,5-dimethyl-, dihydrobromide, (2S-cis)-
• AKOS025291121
• (2S,5S)-2,5-Dimethylpiperazine diHCl ee
• AS-34227
• MFCD16987704
• rel-(2S,5S)-2,5-Dimethylpiperazine dihydrobromide
• (2S,5S)-2,5-dimethylpiperazine;dihydrobromide
• CHGBTPQJPVPJJP-USPAICOZSA-N
• C6H16Br2N2
• (2S,5S)-2,5-Dimethyl-piperazine 2HBr
• Cis-2,5-Dimethylpiperazine dihydrobromide

• MDL： MFCD16987704
• Inchi： 1S/C6H14N2.2BrH/c1-5-3-8-6(2)4-7-5;;/h5-8H,3-4H2,1-2H3;2*1H/t5-,6-;;/m0../s1
• InChI Key： CHGBTPQJPVPJJP-USPAICOZSA-N
• SMILES： Br.Br.N1C[C@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 194.04200
• Monoisotopic Mass: 273.96802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 1.57190

Additional information on (2S,5S)-2,5-dimethylpiperazine dihydrobromide

Comprehensive Overview of (2S,5S)-2,5-dimethylpiperazine dihydrobromide (CAS No. 98778-71-3)

(2S,5S)-2,5-dimethylpiperazine dihydrobromide (CAS No. 98778-71-3) is a chiral piperazine derivative widely recognized for its applications in pharmaceutical synthesis and biochemical research. This compound, characterized by its dihydrobromide salt form, exhibits unique stereochemical properties due to the presence of two asymmetric carbon centers. Researchers and industry professionals frequently search for high-purity (2S,5S)-2,5-dimethylpiperazine derivatives, reflecting its growing demand in drug development and asymmetric catalysis.

The compound's chiral purity and solubility profile make it a valuable intermediate in the synthesis of bioactive molecules. Recent trends highlight its role in designing targeted therapies, particularly in neurology and oncology. For instance, its structural framework is explored in kinase inhibitor development, aligning with the surge in interest around personalized medicine. Searches for "chiral building blocks for drug discovery" or "piperazine-based pharmaceutical intermediates" often lead to this compound, underscoring its relevance.

From a technical perspective, (2S,5S)-2,5-dimethylpiperazine dihydrobromide demonstrates excellent stability under standard storage conditions, a feature frequently queried in material safety data discussions. Its crystalline structure and hygroscopic nature are critical parameters for formulation scientists, as evidenced by frequent searches for "handling protocols for dihydrobromide salts". The compound’s melting point and NMR spectral data are well-documented, aiding in quality control workflows.

In the context of green chemistry, this compound has garnered attention due to its potential for atom-efficient synthesis. Queries like "sustainable chiral amine production" reflect industry shifts toward environmentally friendly processes. Moreover, its compatibility with flow chemistry systems positions it as a candidate for scalable manufacturing, a topic trending in process optimization forums.

Analytical methodologies for (2S,5S)-2,5-dimethylpiperazine dihydrobromide often involve HPLC chiral separation techniques, a recurring theme in method development literature. The compound’s enantiomeric excess (ee) is a key quality metric, with researchers frequently seeking "validation protocols for chiral purity". These aspects align with regulatory emphasis on impurity profiling in pharmaceutical intermediates.

Emerging applications include its use in peptide mimetics and ligand design, areas experiencing exponential growth in academic publications. The compound’s bifunctional reactivity (amine and bromide moieties) enables diverse derivatization strategies, answering queries like "versatile piperazine scaffolds for medicinal chemistry". Such versatility explains its prominence in patent filings related to small-molecule therapeutics.

Supply chain dynamics also influence interest in CAS No. 98778-71-3, with searches for "reliable suppliers of chiral piperazines" highlighting market needs. Regulatory compliance, particularly REACH and GMP standards, remains a focal point for procurement specialists, reinforcing the compound’s niche in high-value chemical sourcing.

In summary, (2S,5S)-2,5-dimethylpiperazine dihydrobromide represents a convergence of stereochemistry, pharmaceutical utility, and process innovation. Its multifaceted role ensures continued relevance across drug discovery, material science, and synthetic methodology—addressing both current research priorities and industrial pain points.